![molecular formula C11H18ClN3O2 B1652427 (6-((Tetrahydro-2H-pyran-4-yl)methoxy)pyrimidin-4-yl)methanamine hydrochloride CAS No. 1439896-52-2](/img/structure/B1652427.png)
(6-((Tetrahydro-2H-pyran-4-yl)methoxy)pyrimidin-4-yl)methanamine hydrochloride
Overview
Description
The compound “(6-((Tetrahydro-2H-pyran-4-yl)methoxy)pyrimidin-4-yl)methanamine hydrochloride” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring . The tetrahydro-2H-pyran-4-yl group is a type of ether and a common motif in many natural products and pharmaceuticals .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable pyrimidine derivative with a tetrahydro-2H-pyran-4-ylmethanol derivative . The exact conditions would depend on the specific substituents present on the starting materials.Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrimidine ring and a tetrahydro-2H-pyran ring, connected by a methoxy bridge . The presence of the amine group and the hydrochloride counterion suggests that this compound would exist primarily as a salt in the solid state.Chemical Reactions Analysis
As a pyrimidine derivative, this compound could potentially undergo a variety of chemical reactions. The amine group could participate in acid-base reactions, and the ether linkage could potentially be cleaved under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar amine group and ether linkage would likely make this compound somewhat soluble in water . The exact melting point, boiling point, and other physical properties would depend on the specific substituents present on the pyrimidine and tetrahydro-2H-pyran rings.Scientific Research Applications
- Toll-like Receptor 7 (TLR7) Agonists : The compound serves as a reagent in the identification and optimization of pteridinone TLR7 agonists. These agonists have potential for oral treatment of viral hepatitis .
- CB2 Cannabinoid Receptor Modulation : It also acts as a starting material for synthesizing 1-[(Tetrahydro-2H-pyran-4-yl)methyl]-1H-indol-3-ylmethanone, a drug that acts as a CB2 cannabinoid receptor agonist.
- Intermediate in Pyran Synthesis : The compound is a building block in the synthesis of pyran derivatives. Researchers use it to create complex molecules with diverse biological activities .
- Novel PDE9A Inhibitor : A derivative of this compound, 6-[(3S,4S)-4-Methyl-1-(pyrimidin-2-ylmethyl)pyrrolidin-3-yl]-1-(tetrahydro-2H-pyran-4-yl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (also known as PF-04447943 ), has been identified as a PDE9A inhibitor. It was discovered through parallel synthetic chemistry and structure-based drug design and has advanced into clinical trials .
- NMR and Mass Spectrometry : Researchers use nuclear magnetic resonance (NMR) and mass spectrometry techniques to characterize and verify the compound’s structure .
Drug Development and Medicinal Chemistry
Chemical Synthesis and Organic Chemistry
Phosphodiesterase 9A (PDE9A) Inhibition
Analytical Chemistry and Spectroscopy
Research Use Only (RUO) Applications
Safety And Hazards
properties
IUPAC Name |
[6-(oxan-4-ylmethoxy)pyrimidin-4-yl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2.ClH/c12-6-10-5-11(14-8-13-10)16-7-9-1-3-15-4-2-9;/h5,8-9H,1-4,6-7,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBAWXBRARSSNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=NC=NC(=C2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-((Tetrahydro-2H-pyran-4-yl)methoxy)pyrimidin-4-yl)methanamine hydrochloride | |
CAS RN |
1439896-52-2 | |
Record name | 4-Pyrimidinemethanamine, 6-[(tetrahydro-2H-pyran-4-yl)methoxy]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1439896-52-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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